2-{2-[4-(3-nitrobenzyl)-1-piperazinyl]ethoxy}ethanol

• IUPAC Name: 2-[2-[4-[(3-nitrophenyl)methyl]piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C15H23N3O4/c19-9-11-22-10-8-16-4-6-17(7-5-16)13-14-2-1-3-15(12-14)18(20)21/h1-3,12,19H,4-11,13H2
• InChI Key: KKODLCJGYRVDOA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOCCO)CC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H23N3O4
• Molecular Weight: 309.36 g/mol

Description

“2-{2-[4-(3-nitrobenzyl)-1-piperazinyl]ethoxy}ethanol” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and psychoactive drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps. The nitro group is meta directing, meaning that it would need to be added first in the synthesis process. The conversion of the nitro group to an amine must occur last because the amine group is ortho/para directing.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a piperazine ring attached to a nitrobenzyl group through an ethoxy linker. The presence of the nitro group suggests that the compound could have significant reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the nitro group, which is a strong electron-withdrawing group. This could make the compound susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the nitro group could make the compound more polar, potentially affecting its solubility in different solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.